Cas no 1250434-52-6 (2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol)

2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol is a heterocyclic compound featuring a benzothiazole core with a tetrahydro modification and a hydroxyl group at the 7-position. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The ethyl substituent enhances lipophilicity, while the hydroxyl group offers a site for further functionalization. Its saturated ring system contributes to stability, making it a versatile intermediate in synthetic chemistry. The compound’s balanced polarity and functional group compatibility make it suitable for derivatization in drug discovery or material science. Careful handling is advised due to potential sensitivity under reactive conditions.
2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol structure
1250434-52-6 structure
Product Name:2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol
CAS No:1250434-52-6
MF:
MW:
CID:4581616
PubChem ID:62090945
Update Time:2025-06-09

2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol

2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol Pricemore >>

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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00959335-1g
2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol
1250434-52-6 95%
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¥4305.0 2023-04-04
Enamine
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Additional information on 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol

Introduction to 2-Ethyl-4,5,6,7-Tetrahydro-1,3-Benzothiazol-7-ol (CAS No. 1250434-52-6)

2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol (CAS No. 1250434-52-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol make it a promising candidate for the development of novel drugs targeting various diseases.

The chemical structure of 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol consists of a benzothiazole ring fused with a tetrahydrofuran moiety and an ethyl substituent at the 2-position. The presence of the hydroxyl group at the 7-position adds to its chemical versatility and reactivity. This combination of structural elements provides a robust platform for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the multifaceted biological activities of 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol. One notable area of research is its potential as an antioxidant. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as neurodegenerative disorders and cardiovascular diseases. In vitro studies have shown that 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol exhibits potent antioxidant activity by scavenging reactive oxygen species (ROS) and enhancing cellular defense mechanisms.

In addition to its antioxidant properties, 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response to harmful stimuli and is a key factor in many chronic diseases. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage. These findings suggest that 2-ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol could be a valuable therapeutic agent for managing inflammatory conditions.

The neuroprotective potential of 2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol has also been explored in recent research. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by progressive neuronal loss and cognitive decline. Studies have shown that this compound can protect neurons from oxidative stress-induced damage and promote neuronal survival. Mechanistically, it appears to act by modulating key signaling pathways involved in neuronal health and function.

Beyond its direct biological activities, 2-Ethyl-4,5,6,7-tetrahydro-1,3-benzothiazol-7-ol has been evaluated for its drug-like properties. These include solubility, stability, and permeability—factors that are critical for successful drug development. Preliminary data indicate that this compound possesses favorable physicochemical properties that make it suitable for further optimization and formulation into drug candidates.

In the context of drug discovery and development, 2-Ethyl-4,5,6,7-tetrahydro -1,3-benzothiazol - 7 - ol represents an exciting opportunity due to its unique combination of biological activities and favorable drug-like properties. Ongoing research aims to elucidate its mechanism of action in greater detail and explore its potential in preclinical models of disease. The ultimate goal is to translate these findings into clinical applications that can benefit patients suffering from various conditions.

To summarize, 2-Ethyl - 4,5,6,7 - tetrahydro - 1,3 - benzothiazole - 7 - ol (CAS No. 1250434 - 52 - 6) is a promising compound with a diverse range of biological activities including antioxidant , anti-inflammatory , and neuroprotective effects . Its favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry . As research continues , it is anticipated that this compound will play a significant role in advancing our understanding of disease mechanisms and contributing to the development of novel therapeutic strategies .

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